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Compound of Interest

Compound Name: Ethyl propiolate

Cat. No.: B042952

Ethyl propiolate, a key reagent in organic synthesis, is an ester of propiolic acid and ethanol.
This guide provides an overview of its fundamental molecular properties and a common
synthetic route, tailored for researchers, scientists, and professionals in drug development.

Molecular Formula and Weight

The chemical identity of ethyl propiolate is defined by its molecular formula and weight, which
are crucial for stoichiometric calculations in chemical reactions and for its characterization
using various analytical techniques.

Table 1: Molecular Properties of Ethyl Propiolate

Property Value References
Molecular Formula CsHeO2 [1][2]
Molecular Weight 98.10 g/mol [1][2]

IUPAC Name ethyl prop-2-ynoate [1]

Ethyl acetylenecarboxylate,
Synonyms [1]
Ethyl propynoate

CAS Number 623-47-2 [2]
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Synthesis of Ethyl Propiolate via Fischer
Esterification

A prevalent method for synthesizing ethyl propiolate is through the Fischer esterification of
propiolic acid with ethanol. This acid-catalyzed reaction is a fundamental process in organic
chemistry for the formation of esters.

The reaction involves the protonation of the carbonyl oxygen of propiolic acid by an acid
catalyst, typically sulfuric acid, which enhances the electrophilicity of the carbonyl carbon.
Subsequently, the nucleophilic oxygen atom of ethanol attacks the carbonyl carbon, leading to
a tetrahedral intermediate. After a series of proton transfer steps, a molecule of water is
eliminated, and the deprotonation of the resulting oxonium ion yields the final product, ethyl
propiolate. The overall reaction is reversible.

Below is a diagram illustrating the logical workflow of the Fischer esterification process for the
synthesis of ethyl propiolate.
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Synthesis of Ethyl Propiolate via Fischer Esterification.
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Experimental Protocol: Fischer Esterification of
Propiolic Acid

The following is a generalized experimental protocol for the synthesis of ethyl propiolate via
Fischer esterification. Researchers should adapt this protocol based on specific laboratory
conditions and safety guidelines.

Materials:

» Propiolic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine propiolic acid and an excess of anhydrous ethanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
mixture while stirring.

o Reflux: Heat the reaction mixture to reflux for several hours. The reaction progress can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

¢ Neutralization: Slowly add a saturated solution of sodium bicarbonate to neutralize the
excess acid.
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o Extraction: Transfer the mixture to a separatory funnel and extract the ethyl propiolate into
an organic solvent.

e Washing: Wash the organic layer with brine to remove any remaining water-soluble
impurities.

» Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate.
e Solvent Removal: Remove the solvent using a rotary evaporator.

 Purification: The crude ethyl propiolate can be further purified by distillation under reduced
pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b042952?utm_src=pdf-body
https://www.benchchem.com/product/b042952?utm_src=pdf-body
https://www.benchchem.com/product/b042952?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/article/ethyl-propionate-a-versatile-compound-with-applications-in-pyrazole-synthesis-and-gasoline-additives.htm
https://m.chemicalbook.com/article/ethyl-propionate-a-versatile-compound-with-applications-in-pyrazole-synthesis-and-gasoline-additives.htm
https://patents.google.com/patent/CN101318900A/en
https://patents.google.com/patent/CN101318900A/en
https://www.benchchem.com/product/b042952#ethyl-propiolate-molecular-weight-and-formula
https://www.benchchem.com/product/b042952#ethyl-propiolate-molecular-weight-and-formula
https://www.benchchem.com/product/b042952#ethyl-propiolate-molecular-weight-and-formula
https://www.benchchem.com/product/b042952#ethyl-propiolate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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